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Compound of Interest

Compound Name: Etaconazole

Cat. No.: B166602

Etaconazole: An In-Depth Technical and Safety
Assessment

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data sheet
(MSDS) for Etaconazole, a conazole fungicide. The information is presented to meet the
needs of researchers, scientists, and professionals in drug development, with a focus on
detailed data presentation, experimental methodologies, and visual representations of key
safety information.

Chemical and Physical Properties

Etaconazole is a systemic fungicide belonging to the triazole class of chemicals. It is
recognized for its efficacy against a broad spectrum of fungi. The physical and chemical
characteristics of Etaconazole are summarized below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b166602?utm_src=pdf-interest
https://www.benchchem.com/product/b166602?utm_src=pdf-body
https://www.benchchem.com/product/b166602?utm_src=pdf-body
https://www.benchchem.com/product/b166602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C14H15CI2N302 [1]
Molecular Weight 328.19 g/mol [1]
CAS Number 60207-93-4 [1]

White to off-white or pale
Appearance _ (2]

yellow crystalline powder
Melting Point 75-93 °C [1]

Water Solubility

80 mg/L (at 20 °C)

[3]

Solubility in Organic Solvents
(at 20°C)

Acetone: 300 g/kg,
Dichloromethane: 700 g/kg,

Methanol: 400 g/kg, Toluene:

250 g/kg, Isopropanol: 100
g/kg

[1]

Vapor Pressure

Negligible

[2]

Toxicological Data

The toxicological profile of Etaconazole is crucial for assessing its potential risk to human
health. The following table summarizes the acute toxicity data.

Test Species Route Value Reference
LDso Rat Oral >320 mg/kg [4]
LDso Mouse Oral >320 mg/kg [2]
LDso Dog Oral >200 mg/kg [2]
LDso Guinea Pig Oral >160 mg/kg [2]

Experimental Protocols: Acute Oral Toxicity (OECD 425)

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.oecd.org/en/publications/2019/06/test-no-203-fish-acute-toxicity-test_g1gh28f5.html
https://www.oecd.org/en/publications/2019/06/test-no-203-fish-acute-toxicity-test_g1gh28f5.html
https://www.oecd.org/en/publications/2019/06/test-no-203-fish-acute-toxicity-test_g1gh28f5.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3127354/
https://www.oecd.org/en/publications/2019/06/test-no-203-fish-acute-toxicity-test_g1gh28f5.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/publications/2019/06/test-no-203-fish-acute-toxicity-test_g1gh28f5.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3127354/
https://www.benchchem.com/product/b166602?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPPT-2018-0604-0035/content.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3127354/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3127354/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3127354/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The acute oral toxicity of Etaconazole is determined following the OECD Guideline 425, the
Up-and-Down Procedure (UDP).[5][6] This method is a statistically robust approach that
minimizes the number of animals required.[5]

e Principle: A single animal is dosed at a starting level just below the estimated LDso.[5]
Depending on the outcome (survival or death), the dose for the next animal is adjusted up or
down by a constant factor.[5] This sequential process continues until the stopping criteria are
met.[5]

« Animal Model: Healthy, young adult rats of a standard laboratory strain are used.[4] Females
are nulliparous and non-pregnant.[7]

e Procedure: Animals are fasted prior to dosing. The test substance is administered orally via
gavage.[8] Following administration, animals are observed for mortality, clinical signs of
toxicity, and changes in body weight for at least 14 days.[8] A full necropsy is performed on
all animals at the end of the observation period.[8]

o Data Analysis: The LDso is calculated using the maximum likelihood method based on the
outcomes of the sequential dosing.[6]

Ecological Information

Understanding the environmental fate and ecotoxicity of Etaconazole is essential for
evaluating its impact on ecosystems.

Test Species Duration Value Reference
Oncorhynchus

LCso mykiss (Rainbow 96 hours 2.5 mg/L 9]
Trout)
Tropical

LCso 96 hours >16.31 mg/L 9]

Freshwater Fish

Experimental Protocols: Fish Acute Toxicity Test (OECD 203)
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The acute toxicity of Etaconazole to fish is assessed according to the OECD Guideline 203.[1]
[10] This test determines the concentration of a substance that is lethal to 50% of the test fish
over a 96-hour period.[1][10]

e Principle: Fish are exposed to the test substance in a static, semi-static, or flow-through
system for 96 hours.[11] Mortalities and any sublethal effects are recorded at 24, 48, 72, and
96 hours.[1][10]

o Test Organism: A recommended fish species, such as the Rainbow Trout (Oncorhynchus
mykiss), is used.[11][12]

e Procedure: A range of concentrations of the test substance are prepared, along with a
control group.[11] The fish are introduced to the test solutions, and the conditions
(temperature, pH, dissolved oxygen) are monitored throughout the test.[9] At the end of the
96-hour exposure period, the number of dead fish in each concentration is recorded.[9]

o Data Analysis: The LCso value and its 95% confidence limits are calculated using probit
analysis or another appropriate statistical method.[9]

Hazard Identification and Classification

Etaconazole is classified according to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).

GHS Hazard Statements:

e H302: Harmful if swallowed.[11]

e H315: Causes skin irritation.[13]

e H319: Causes serious eye irritation.[13]

o H335: May cause respiratory irritation.[13]

e H411: Toxic to aquatic life with long lasting effects.[10]

GHS Pictograms:
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GHS Hazard Pictograms for Etaconazole

Click to download full resolution via product page

GHS Pictograms for Etaconazole

First Aid Measures

The following diagram outlines the recommended first aid procedures in case of exposure to
Etaconazole.

Inhalation Skin Contact Eye Contact

Move to fresh air. Take off contaminated clothing. Rinse with pure water for at least 15 minutes. Rinse mouth with water.
| . Wash off with soap and plenty of water. p | Do NOT induce vomiting.
- Ci ly.

fbreathing is difficult, give oxygen Consult a doctor. Consulta doctor. all a doctor or Poison Control Center immediatel

\4

If not breathing, give artificial respiration.
Consult a doctor.

Click to download full resolution via product page

First Aid Decision Tree for Etaconazole Exposure

Handling and Storage
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Proper handling and storage procedures are essential to minimize exposure and ensure the
stability of Etaconazole.
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Evacuate personnel to safe areas.
Keep people away and upwind.
G{emove all sources of ignition]
(Ensure adequate ventilation]

( Wear personal protective equipment
(c

hemical impermeable gloves, safety goggles).

:

Grevent further leakage or spillage if safe to do so]

Do not let the chemical enter drains.

:

Collect and arrange disposal.
Use spark-proof tools and explosion-proof equipment.

:

( Keep in suitable, closed containers for disposal. )
D S.

ispose of in accordance with applicable regulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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